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Compound of Interest

Compound Name: N-(2-Heptyl)aniline

Cat. No.: B039855 Get Quote

An In-depth Technical Guide to N-(2-
Heptyl)aniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(2-Heptyl)aniline, detailing its

chemical identity, physicochemical properties, a plausible synthetic protocol, and its molecular

structure. This information is intended to support research and development activities where

this compound may be of interest.

Chemical Identity and Properties
N-(2-Heptyl)aniline, also known by its IUPAC name N-heptan-2-ylaniline, is a secondary

amine derivative of aniline. It is characterized by a heptyl group attached to the nitrogen atom

of the aniline molecule at the second carbon of the heptyl chain.

CAS Number: 67915-63-3[1][2]

The quantitative physicochemical data for N-(2-Heptyl)aniline are summarized in the table

below. It is important to note that experimentally determined data for this specific compound is

limited in publicly accessible literature; therefore, some values are computed estimates.
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Property Value Source

Molecular Formula C₁₃H₂₁N Guidechem

Molecular Weight 191.31 g/mol [1]

IUPAC Name N-heptan-2-ylaniline [1]

Density 0.918 g/cm³ (predicted) Guidechem

Boiling Point
287.8 °C at 760 mmHg

(predicted)
Guidechem

Flash Point 127.2 °C (predicted) Guidechem

Refractive Index 1.522 (predicted) Guidechem

LogP (Octanol-Water) 4.14 (predicted) Guidechem

Molecular Structure
The molecular structure of N-(2-Heptyl)aniline consists of a benzene ring bonded to a

secondary amine, which is further substituted with a 2-heptyl group.

Caption: Molecular structure of N-(2-Heptyl)aniline.

Experimental Protocols: Proposed Synthesis
While a specific, detailed experimental protocol for the synthesis of N-(2-Heptyl)aniline is not

readily available in the cited literature, a plausible and efficient method is through reductive

amination of aniline with 2-heptanone.[3][4][5] This one-pot reaction is widely used for the

synthesis of secondary amines due to its high selectivity and the use of readily available

starting materials.[3][6]

Reaction Scheme:

Aniline + 2-Heptanone → N-(2-Heptyl)aniline

Materials and Reagents:

Aniline
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2-Heptanone

Sodium triacetoxyborohydride (NaBH(OAc)₃) or a similar reducing agent like sodium

cyanoborohydride (NaBH₃CN).[5]

Anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE) as the solvent.

Acetic acid (optional, as a catalyst for imine formation).

Saturated sodium bicarbonate solution.

Brine (saturated sodium chloride solution).

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

Standard laboratory glassware for organic synthesis (round-bottom flask, condenser,

separatory funnel, etc.).

Stirring apparatus (magnetic stirrer and stir bar).

Equipment for solvent removal (rotary evaporator).

Chromatography equipment for purification (silica gel, solvents).

Proposed Procedure:

Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), add aniline (1.0 equivalent) and 2-heptanone (1.1 equivalents) dissolved in

anhydrous dichloromethane.

Imine Formation: If desired, a catalytic amount of acetic acid (e.g., 0.1 equivalents) can be

added to facilitate the formation of the imine intermediate. The mixture is stirred at room

temperature for 1-2 hours.

Reduction: Sodium triacetoxyborohydride (1.5 equivalents) is added portion-wise to the

stirred solution. The reaction is typically exothermic, and the addition rate should be

controlled to maintain a gentle reaction.
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Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the

starting materials are consumed (typically 12-24 hours).

Workup: Upon completion, the reaction is quenched by the slow addition of a saturated

aqueous solution of sodium bicarbonate. The mixture is then transferred to a separatory

funnel.

Extraction: The organic layer is separated, and the aqueous layer is extracted two more

times with dichloromethane. The combined organic layers are washed with brine.

Drying and Concentration: The organic phase is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

Purification: The crude product is purified by column chromatography on silica gel using a

suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure N-(2-
Heptyl)aniline.

Logical Workflow for the Proposed Synthesis:

Caption: Proposed workflow for the synthesis of N-(2-Heptyl)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["CAS number and molecular structure of N-(2-
Heptyl)aniline"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039855#cas-number-and-molecular-structure-of-n-2-
heptyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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